2-chloro-6H-thiazolo[4,5-d]pyridazin-7-one

• Molecular Formula: C5H2ClN3OS
• Molecular Weight: 187.61 g/mol
• IUPAC Name: 2-chloro-6H-[1,3]thiazolo[4,5-d]pyridazin-7-one
• InChI: InChI=1S/C5H2ClN3OS/c6-5-8-2-1-7-9-4(10)3(2)11-5/h1H,(H,9,10)
• InChI Key: HVVZDYCYEPHCQI-UHFFFAOYSA-N
• Canonical SMILES: C1=NNC(=O)C2=C1N=C(S2)Cl

Description

2-chloro-6H-thiazolo[4,5-d]pyridazin-7-one is a useful research compound. Its molecular formula is C5H2ClN3OS and its molecular weight is 187.61 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The compound (822 mg) obtained in Step 5 was suspended in 6N aqueous hydrochloric acid solution (6.6 ml), and sodium nitrite (1.69 g) was added in several portions at room temperature. After stirring the obtained suspension at room temperature for 30 min, the reaction mixture was diluted with water, and the solid was collected by filtration, washed with water and a small amount of acetone, and dried to give the title compound (770 mg).